5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, also known as 5-BPTD, is a heterocyclic compound that is used in a variety of scientific research applications. It is a versatile compound that has been used in a variety of fields, including medicinal chemistry, organic synthesis, and biochemistry.
Scientific Research Applications
5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and biochemistry. In medicinal chemistry, 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used as a starting material for the synthesis of a variety of biologically active compounds, such as anti-cancer agents. In organic synthesis, 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used as a building block for the synthesis of complex molecules. In biochemistry, 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has been used as a model compound to study the mechanism of enzyme-catalyzed reactions.
Mechanism of Action
The mechanism of action of 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is not yet fully understood. However, it is believed that the compound binds to certain enzymes, resulting in the inhibition of their activity. This inhibition can be used to study the mechanism of enzyme-catalyzed reactions and to develop inhibitors of these enzymes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione are not yet fully understood. However, it has been shown to inhibit the activity of certain enzymes, which can have a variety of effects on biochemical and physiological processes. For example, it has been shown to inhibit the activity of the enzyme acetylcholinesterase, which can lead to an increase in the concentration of acetylcholine in the body. This can have a variety of effects, including increased alertness, improved memory, and increased muscle strength.
Advantages and Limitations for Lab Experiments
5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione has a number of advantages for use in lab experiments. It is a relatively stable compound, which makes it suitable for use in a variety of experiments. In addition, it is relatively inexpensive and can be easily synthesized from a variety of starting materials. However, there are also some limitations to its use in lab experiments. For example, it is not soluble in water, which can make it difficult to use in aqueous solutions.
Future Directions
There are a number of potential future directions for 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione research. One potential direction is the development of more potent inhibitors of enzymes that are involved in biochemical and physiological processes. Another potential direction is the development of new methods for its synthesis, which could lead to more efficient and cost-effective production of the compound. Finally, more research could be done to better understand the biochemical and physiological effects of 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, which could lead to the development of new therapeutic agents.
Synthesis Methods
5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione can be synthesized from a variety of starting materials. One common method is the reaction of 3-bromophenol and 1,2,3,4-tetrahydropyrimidine-2,4-dione in the presence of an acid catalyst such as p-toluenesulfonic acid. This reaction yields a mixture of the desired product, 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione, and the by-product 3-bromophenol. This mixture can then be purified by column chromatography to yield pure 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione involves the condensation of 3-bromobenzaldehyde with ethyl acetoacetate to form ethyl 3-(3-bromophenyl)-3-oxopropanoate, which is then reacted with urea to yield the target compound.", "Starting Materials": [ "3-bromobenzaldehyde", "ethyl acetoacetate", "urea", "sodium ethoxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 3-bromobenzaldehyde (1.0 equiv) and ethyl acetoacetate (1.2 equiv) in ethanol and add sodium ethoxide (1.2 equiv).", "Step 2: Heat the reaction mixture at reflux for 4-6 hours.", "Step 3: Cool the reaction mixture and add water to precipitate the product, ethyl 3-(3-bromophenyl)-3-oxopropanoate.", "Step 4: Collect the product by filtration and wash with water.", "Step 5: Dissolve ethyl 3-(3-bromophenyl)-3-oxopropanoate (1.0 equiv) and urea (1.2 equiv) in ethanol.", "Step 6: Heat the reaction mixture at reflux for 4-6 hours.", "Step 7: Cool the reaction mixture and collect the product by filtration.", "Step 8: Wash the product with water and dry to obtain 5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione." ] } | |
CAS RN |
171003-67-1 |
Product Name |
5-(3-bromophenyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione |
Molecular Formula |
C10H7BrN2O2 |
Molecular Weight |
267.1 |
Purity |
95 |
Origin of Product |
United States |
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